1-[(3,4-Dichlorophenyl)sulfonyl]-4-(2-fluorophenyl)piperazine

• Molecular Formula: C16H15Cl2FN2O2S
• Molecular Weight: 389.3g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)sulfonyl-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C16H15Cl2FN2O2S/c17-13-6-5-12(11-14(13)18)24(22,23)21-9-7-20(8-10-21)16-4-2-1-3-15(16)19/h1-6,11H,7-10H2
• InChI Key: VRORCWGPQSBJNU-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=CC=C2F)S(=O)(=O)C3=CC(=C(C=C3)Cl)Cl

Description

1-[(3,4-Dichlorophenyl)sulfonyl]-4-(2-fluorophenyl)piperazine is a useful research compound. Its molecular formula is C16H15Cl2FN2O2S and its molecular weight is 389.3g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sulfonylation of 1-(2-fluorophenyl)piperazine.HCl (325 mg, 1.5 mmol) with 3,4-dichlorobenzene-1-sulfonyl chloride (368.3 mg, 1.5 mmol) was carried out according to a similar procedure described for step 1A using anhydrous dichloromethane (3 mL) as solvent and diisopropylethylamine (0.575 mL, 3.3 mmol) as base. 1-[(3,4-dichlorophenyl)sulfonyl]-4-(2-fluorophenyl)piperazine was obtained in 85.8% yield (501 mg) as white solid.